Cas no 1956328-24-7 (3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole)
3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole
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- Inchi: 1S/C11H18N2/c1-5-7-13-10(6-2)8-11(12-13)9(3)4/h6,8-9H,2,5,7H2,1,3-4H3
- InChI Key: HQERPGJYRXWDAC-UHFFFAOYSA-N
- SMILES: N1(C(C=C)=CC(C(C)C)=N1)CCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 166
- XLogP3: 3
- Topological Polar Surface Area: 17.8
3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM513433-1g |
3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole |
1956328-24-7 | 97% | 1g |
$326 | 2022-06-12 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC12280-5g |
3-isopropyl-1-propyl-5-vinyl-1H-pyrazole |
1956328-24-7 | 95% | 5g |
$1500 | 2023-09-07 | |
| Alichem | A049004048-5g |
3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole |
1956328-24-7 | 97% | 5g |
$1073.26 | 2023-09-02 |
3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole
Comprehensive Guide to 3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole (CAS No. 1956328-24-7): Properties, Applications, and Market Insights
3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole (CAS No. 1956328-24-7) is a specialized pyrazole derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique molecular structure featuring an isopropyl group, a propyl chain, and a vinyl substituent, offers versatile reactivity and functional properties. Below, we delve into its chemical characteristics, industrial applications, and emerging trends.
The pyrazole core of 3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole is a five-membered heterocyclic ring containing two nitrogen atoms, which contributes to its stability and reactivity. The presence of the vinyl group makes it a valuable intermediate for polymerization reactions, while the isopropyl and propyl substituents enhance its solubility in organic solvents. Researchers frequently explore its potential in drug discovery, particularly for designing bioactive molecules with anti-inflammatory or antimicrobial properties.
In recent years, the demand for functionalized pyrazoles like 3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole has surged due to their role in agrochemical formulations and advanced material synthesis. For instance, its vinyl functionality allows for cross-linking in photocurable resins, making it relevant to the booming 3D printing industry. Additionally, its compatibility with catalyzed coupling reactions aligns with the growing interest in sustainable chemistry and green synthesis methods.
From a commercial perspective, 3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole is often sought after by fine chemical suppliers and research institutions. Its CAS No. 1956328-24-7 serves as a critical identifier for procurement and regulatory compliance. Market analysts note its increasing adoption in high-performance coatings and electronic materials, driven by trends like miniaturization in electronics and the demand for durable polymer composites.
For laboratories and industrial users, handling 3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole requires standard organic compound safety protocols. While not classified as hazardous under major regulatory frameworks, proper storage in cool, dry conditions away from oxidizing agents is recommended. Its thermal stability and solubility profile (e.g., in dichloromethane or tetrahydrofuran) make it suitable for diverse experimental conditions.
Looking ahead, innovations in catalysis and molecular design are expected to expand the utility of 3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole. Researchers are investigating its derivatives for optoelectronic applications, such as organic light-emitting diodes (OLEDs), where its electron-rich structure could enhance device efficiency. Furthermore, its potential in bioconjugation chemistry is being explored for diagnostic probes and targeted drug delivery systems.
In summary, 3-Isopropyl-1-propyl-5-vinyl-1H-pyrazole (CAS No. 1956328-24-7) exemplifies the intersection of fundamental chemistry and cutting-edge technology. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in modern science. As industries prioritize eco-friendly alternatives and high-value chemical building blocks, this compound is poised to remain a focal point of innovation.
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